Cas no 149544-01-4 (tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate)

tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate Properties

Names and Identifiers

• EN300-6748013
• 149544-01-4
• SCHEMBL7079213
• tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate
• 4-Thiazoleacetic acid, 2-amino-α-(methoxyimino)-, 1,1-dimethylethyl ester

• InChIKey： ZPQCGTXGFYVMES-QPEQYQDCSA-N
• Inchi： 1S/C10H15N3O3S/c1-10(2,3)16-8(14)7(13-15-4)6-5-17-9(11)12-6/h5H,1-4H3,(H2,11,12)/b13-7-
• SMILES： S1C(N)=NC(=C1)/C(/C(=O)OC(C)(C)C)=N/OC

Computed Properties

• Exact Mass: 257.08341252g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 257.08341252g/mol
• Heavy Atom Count: 17
• Complexity: 314
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Boiling Point: 374.1±34.0 °C(Predicted)
• pka: 2.57±0.10(Predicted)
• Density: 1.29±0.1 g/cm3(Predicted)